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Panthenyl ethyl ether metabolic fate in skin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Panthenyl ethyl ether

CAS No.: 667-83-4

Cat. No.: S569013

Metabolic Fate and Function

Panthenyl ethyl ether is metabolized in the skin through a sequential process to become an active

component of central metabolism, as shown in the diagram below:
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This metabolic conversion is the basis for its biological functions in cosmetic formulations [1] [2]:

e Skin Care: It helps stabilize the skin surface's metabolism, retains the skin's natural moisture
balance, and stimulates cell regeneration [2].

¢ Fundamental Role: Pantothenic acid, as a constituent of Coenzyme A, is essential for numerous
metabolic processes, including energy production and lipid synthesis [1] [2].

Key Physicochemical and Commercial Data

For research and development purposes, key data is summarized in the tables below.

Table 1: Physicochemical Profile of Panthenyl Ethyl Ether
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Property Description / Value

IUPAC Name (2R)-N-(3-ethoxypropyl)-2,4-dihydroxy-3,3-dimethylbutanamide [1]

Molecular C11H23NOa4 [1]

Formula

Molecular 233.3 g/mol [1]

Weight

CAS Number 667-83-4 [1] [2] [3]

Solubility Soluble in water, alcohol, propylene glycol, glycerin; miscible with various cosmetic
oils; insoluble in paraffin and mineral oils [1] [2].

Stability Stable to oxygen and light; stable in neutral to slightly acidic conditions (pH 4-7.5);

susceptible to hydrolytic cleavage in strong acids or alkalis [1] [2].

Table 2: Market and Application Overview

Aspect

Details

Primary Functions Antistatic agent and hair conditioning agent in formulations [2] [3].

Recommended Concentration 0.5% to 5% in cosmetic formulations [1] [2].

Market Scope (2024) Estimated at USD 150 - 300 Million [4] [5].

Projected Market (2033) Expected to reach USD 250 - 500 Million [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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